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Cat. No.: S1513510

Get Quote

Basic Properties of Benzo[pqr]picene

The table below summarizes the known physical and chemical properties for Benzo[pqr]picene (CAS #

189-96-8).

Property Value Source / Notes

CAS Registry Number 189-96-8 [1] [2] [3]

Molecular Formula C24H14 [1] [2] [3]

Molecular Weight 302.37 g/mol [1] [3]

Density 1.313 g/cm³ Calculated value [1] [3]

Boiling Point 552.3 °C at 760 mmHg Calculated value [1] [3]

Flash Point 282.0 °C Calculated value [1] [3]

IUPAC Name Benzo[pqr]picene [3]
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Due to the lack of specific experimental data, the following protocols are based on standard practices for

handling polycyclic aromatic hydrocarbons (PAHs), informed by the related compound Picene (CAS # 213-

46-7) [4].

Recommended Storage Conditions

While not explicitly listed for Benzo[pqr]picene, the established protocol for the similar compound Picene

provides a reliable guideline.

Temperature: Store at 2-8°C [4]. A refrigerator dedicated for chemical storage is appropriate.
Form: The compound is expected to be a solid under these conditions [4].

Container: Keep in a tightly sealed, light-resistant container to minimize exposure to air and light,
which can cause degradation.

Material Stability and Handling

Solubility: No specific data was found. For related PAHs like Picene, common solvents for
dissolution include toluene and dimethyl sulfoxide (DMSO) [4].

Stability Warnings: No specific instability or incompatibility information was found for
Benzo[pqr]picene. As a precaution, it should be considered incompatible with strong oxidizing

agents, which is a general property of organic compounds.

Troubleshooting Guide

Issue Possible Cause Suggested Solution

Compound not
dissolving

Incorrect solvent used Pre-test solubility in small amounts of toluene, DMSO,
or dichloromethane based on protocols for Picene and

Benzo[a]pyrene [4] [5].

Observation of
degradation

Exposure to light, air,

or elevated
temperatures

Ensure the compound is stored in a dark, airtight

container at 2-8°C. Purging the container with an inert
gas (e.g., argon or nitrogen) can reduce oxidation.
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Issue Possible Cause Suggested Solution

Inconsistent
experimental
results

Compound
decomposition or

impurity

Source a fresh, high-purity sample. Characterize the
compound using techniques like NMR or mass

spectrometry before use to confirm its identity and
purity.

Frequently Asked Questions

What is the melting point of Benzo[pqr]picene? The search results did not provide an experimental or

calculated melting point for Benzo[pqr]picene.

Is Benzo[pqr]picene hazardous? The search results did not provide any specific hazard classification for

Benzo[pqr]picene. However, as with any chemical of unknown toxicity, it should be treated with caution.

Standard personal protective equipment (PPE), including lab coats, gloves, and safety glasses, should always

be worn.

Experimental Workflow for Storage

The diagram below outlines the logical workflow for determining the storage conditions of a chemical when

complete data is unavailable, as is the case with Benzo[pqr]picene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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